1-[4-[(6,7-Dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(4-fluorophenyl)urea

• IUPAC Name: 1-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C25H24FN3O3/c1-31-23-14-17-11-12-27-22(21(17)15-24(23)32-2)13-16-3-7-19(8-4-16)28-25(30)29-20-9-5-18(26)6-10-20/h3-10,14-15H,11-13H2,1-2H3,(H2,28,29,30)
• InChI Key: XCTPSFOBIGOGGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CCN=C2CC3=CC=C(C=C3)NC(=O)NC4=CC=C(C=C4)F)OC
• Molecular Formula: C25H24FN3O3
• Molecular Weight: 433.5 g/mol

Description

The compound “1-[4-[(6,7-Dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]-3-(4-fluorophenyl)urea” is a highly selective sigma-2 receptor ligand. It has been developed with an encouraging in vitro and in vivo pharmacological profile in rodents. The sigma-2 receptor has been identified as Tmem97, a transmembrane protein involved in intracellular Ca 2+ regulation and cholesterol homeostasis. This receptor has been proposed as a potential target to treat neuropathic pain due to the ability of sigma-2 receptor agonists to relieve mechanical hyperalgesia in mice model of chronic pain.

Mechanism of Action

The sigma-2 receptor agonists, including this compound, have been found to relieve mechanical hyperalgesia in mice model of chronic pain. This suggests that the compound may exert its effects through interaction with the sigma-2 receptor.

Future Directions

The compound has shown promising anti-inflammatory analgesic effects in the formalin model of inflammatory pain in mice. These results suggest that selective sigma-2 receptor ligands can be useful tools in the development of novel pain therapeutics. Therefore, this compound is a suitable lead candidate for further evaluation.